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Compound of Interest

Compound Name:
3-Bromo-2-chlorophenylacetic

acid

Cat. No.: B1291921 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Bromo-2-chlorophenylacetic
Acid

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-Bromo-
2-chlorophenylacetic acid. Due to the specificity of this particular isomer, publicly available

experimental data is limited. However, this guide furnishes the foundational information

available, supplemented with comprehensive, standard experimental protocols for the

determination of key physical characteristics of solid organic acids.

Core Compound Information
IUPAC Name: (3-bromo-2-chlorophenyl)acetic acid[1]

CAS Number: 1261438-67-8[1][2]

Structure:

Quantitative Physical Properties
The following table summarizes the available quantitative data for 3-Bromo-2-
chlorophenylacetic acid. It is important to note the scarcity of experimentally determined

values for this specific isomer in publicly accessible literature.
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Physical Property Value

Molecular Formula C8H6BrClO2

Molecular Weight 249.49 g/mol

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

pKa Data not available

Appearance Data not available

Purity 95% (as per one commercial supplier)[1]

Storage Conditions 2-8°C, Desiccated

Experimental Protocols for Physical Property
Determination
The following sections detail standardized methodologies for determining the key physical

properties of solid organic acids like 3-Bromo-2-chlorophenylacetic acid.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. This physical

property is a crucial indicator of purity.

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of the dry, crystalline 3-Bromo-2-chlorophenylacetic
acid is finely powdered. The open end of a capillary tube is tapped into the powder, and the

tube is then inverted and tapped gently to pack the solid into the sealed end. This process is

repeated until a small, tightly packed column of 2-3 mm in height is obtained.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/GB/en/product/aladdinscientific/alnh9a9df488?context=bbe
https://www.benchchem.com/product/b1291921?utm_src=pdf-body
https://www.benchchem.com/product/b1291921?utm_src=pdf-body
https://www.benchchem.com/product/b1291921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup: The capillary tube is placed into the heating block of a melting point

apparatus. A thermometer is positioned to accurately measure the temperature of the block.

Measurement:

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium

between the sample and the heating block.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample has completely melted is recorded as the end

of the melting range.

Purity Assessment: A sharp melting range (typically 0.5-2°C) is indicative of a high-purity

compound. A broad melting range suggests the presence of impurities.

Determination of Solubility
Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous solvent to

form a homogeneous solution. The solubility of a substance fundamentally depends on the

physical and chemical properties of the solute and solvent as well as on temperature, pressure,

and the pH of the solution.

Methodology: Qualitative and Semi-Quantitative Determination

Solvent Selection: A range of solvents of varying polarities should be tested, including water,

ethanol, methanol, acetone, ethyl acetate, dichloromethane, and hexane.

Procedure:

A small, accurately weighed amount of 3-Bromo-2-chlorophenylacetic acid (e.g., 10 mg)

is placed into a test tube.

A measured volume of the selected solvent (e.g., 1 mL) is added to the test tube.
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The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled

temperature (typically room temperature).

Visual observation is used to determine if the solid has dissolved completely.

Classification:

Soluble: If the entire solid dissolves.

Slightly Soluble: If a portion of the solid dissolves.

Insoluble: If the solid does not appear to dissolve.

Semi-Quantitative Analysis: For soluble compounds, further solvent can be added in

measured increments until saturation is reached, or conversely, more solute can be added to

a known volume of solvent until no more dissolves. This allows for an estimation of solubility

in terms of mg/mL.

Determination of Acid Dissociation Constant (pKa)
The pKa is a measure of the strength of an acid in solution. It is the negative base-10 logarithm

of the acid dissociation constant (Ka). A lower pKa value indicates a stronger acid.

Methodology: Potentiometric Titration

Solution Preparation: A known concentration of 3-Bromo-2-chlorophenylacetic acid is

prepared in a suitable solvent, typically a mixture of water and an organic co-solvent like

ethanol or methanol if the acid is not sufficiently water-soluble.

Titration Setup: A pH meter with a calibrated electrode is immersed in the acidic solution. The

solution is stirred continuously. A standardized solution of a strong base (e.g., 0.1 M NaOH)

is placed in a burette.

Titration Procedure:

The initial pH of the acid solution is recorded.

The basic titrant is added in small, precise increments.
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After each addition, the solution is allowed to equilibrate, and the pH is recorded.

This process is continued until the pH of the solution plateaus in the basic region, well past

the equivalence point.

Data Analysis:

A titration curve is generated by plotting the pH (y-axis) against the volume of titrant added

(x-axis).

The equivalence point is the point of steepest inflection on the curve.

The half-equivalence point (where half of the acid has been neutralized) is located on the

x-axis at half the volume of the equivalence point.

The pH at the half-equivalence point is equal to the pKa of the acid.

Visualizations
Experimental Workflow: Melting Point Determination
The following diagram illustrates the general workflow for determining the melting point of a

solid organic compound using the capillary method.

Sample Preparation:
Finely powder the solid sample.

Capillary Packing:
Pack the powdered sample into a capillary tube (2-3 mm height).

 Apparatus Setup:
Place the capillary tube into the melting point apparatus.

 Rapid Heating:
Heat rapidly to ~15-20°C below the expected melting point.

 Slow Heating:
Reduce heating rate to 1-2°C per minute.

 Observation & Recording:
Record the temperature range from the first liquid drop to complete melting.

 Data Analysis:
Assess purity based on the sharpness of the melting range.

 

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291921#3-bromo-2-chlorophenylacetic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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